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Compound of Interest

Compound Name: 1-(4-Isobutylphenyl)ethanamine

Cat. No.: B070663

For researchers, scientists, and drug development professionals, the safe handling and
disposal of laboratory chemicals are paramount. This guide provides immediate, essential
safety and logistical information for 1-(4-Isobutylphenyl)ethanamine, a compound requiring
careful management due to its hazardous properties. Adherence to these protocols is critical
for ensuring personal safety and regulatory compliance.

Hazard Identification and Classification

1-(4-1sobutylphenyl)ethanamine is classified as a hazardous substance. Based on available
safety data, it is a combustible liquid that can cause severe skin burns and eye damage.[1]
Ingestion may be harmful, and it may also cause respiratory irritation.

Quantitative Safety Data

Specific quantitative safety data for 1-(4-Isobutylphenyl)ethanamine, such as occupational
exposure limits (OELs) and a precise flash point, are not readily available in publicly accessible
databases. In the absence of specific OELSs, it is crucial to handle this compound with high
caution in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation
exposure. For combustible liquids, it is imperative to avoid open flames, sparks, and other
sources of ignition.[2][3]

The following table summarizes available physical and chemical properties for 1-(4-
Isobutylphenyl)ethanamine.
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Property Value Source
Molecular Formula Ci12H1oN [1114]
Molecular Weight 177.29 g/mol [1][4]
GHS Hazard Statements H302, H312, H314 [1]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense against the hazards associated with 1-(4-
Isobutylphenyl)ethanamine. The following PPE is mandatory when handling this chemical:

PPE Category Recommended Equipment

Chemical splash goggles that meet ANSI Z87.1
) standards. A face shield should be worn in
Eye Protection » ) o
addition to goggles when there is a significant

risk of splashing.

Chemical-resistant gloves (e.qg., nitrile,
) neoprene, or butyl rubber). Inspect gloves for
Hand Protection ) ]
any signs of degradation or punctures before

each use.

A flame-resistant laboratory coat, fully buttoned.
) For larger quantities or tasks with a higher risk
Body Protection ) ) )
of splashing, a chemical-resistant apron over

the lab coat is recommended.

Closed-toe and closed-heel shoes made of a
Footwear )
non-porous material.

All handling of 1-(4-Isobutylphenyl)ethanamine
should be conducted in a certified chemical
) ) fume hood to avoid inhalation of vapors.[2] If a
Respiratory Protection _ , _ ,
fume hood is not available or during a spill, a
NIOSH-approved respirator with an organic

vapor cartridge is required.
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Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential for the safe handling of 1-(4-
Isobutylphenyl)ethanamine.

Preparation:

o Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment, considering the quantities of the chemical to be used and the potential
for exposure or reaction.

e Fume Hood: Ensure the chemical fume hood is operational and has a current certification.
The work area within the hood should be clean and uncluttered.

o Gather Materials: Assemble all necessary equipment, including the chemical, reaction
vessels, and spill cleanup materials, within the fume hood before starting.

o PPE: Don all required personal protective equipment as outlined in the table above.
Handling:

» Dispensing: Carefully dispense the required amount of 1-(4-Isobutylphenyl)ethanamine.
Use a bottle carrier for transporting the chemical from storage to the work area.

e Avoid Incompatibilities: Keep the chemical away from strong oxidizing agents and acids, as
violent reactions are possible.

» Heating: Do not use an open flame to heat this combustible liquid.[3] Use a heating mantle,
sand bath, or other controlled heating source.

o Keep Containers Closed: When not in use, ensure the container is tightly sealed to prevent
the release of vapors.

Workflow Diagram for Handling 1-(4-Isobutylphenyl)ethanamine
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Caption: Workflow for the safe handling and disposal of 1-(4-lsobutylphenyl)ethanamine.

Disposal Plan: Step-by-Step Protocol
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Proper disposal of 1-(4-Isobutylphenyl)ethanamine and its contaminated materials is crucial
to prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

e Segregation: Do not mix 1-(4-Isobutylphenyl)ethanamine waste with other waste streams,
especially non-hazardous waste.[5] It should be collected as a separate hazardous waste.

o Container: Use a designated, leak-proof, and chemically compatible waste container. The
container should be clearly labeled as "Hazardous Waste: 1-(4-
Isobutylphenyl)ethanamine”.

o Contaminated Materials: Any materials that come into contact with the chemical, such as
gloves, absorbent pads, and disposable labware, must also be disposed of as hazardous
waste in the same container.

Storage and Disposal:

o Storage: Store the sealed waste container in a designated and properly ventilated hazardous
waste accumulation area, away from incompatible materials.

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor.[6] Do not dispose of this chemical down the drain or in
regular trash.

Logical Relationship for Disposal Decision Making
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Caption: Decision-making process for the disposal of materials potentially contaminated with 1-
(4-1sobutylphenyl)ethanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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